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Z-Arg(Mtr)-OH.CHA Z-Arg(Mtr)-OH.CHA
Brand Name: Vulcanchem
CAS No.: 80745-09-1
VCID: VC21543003
InChI: InChI=1S/C24H32N4O7S.C6H13N/c1-15-13-20(34-4)16(2)17(3)21(15)36(32,33)28-23(25)26-12-8-11-19(22(29)30)27-24(31)35-14-18-9-6-5-7-10-18;7-6-4-2-1-3-5-6/h5-7,9-10,13,19H,8,11-12,14H2,1-4H3,(H,27,31)(H,29,30)(H3,25,26,28);6H,1-5,7H2/t19-;/m0./s1
SMILES: CC1=CC(=C(C(=C1S(=O)(=O)NC(=NCCCC(C(=O)O)NC(=O)OCC2=CC=CC=C2)N)C)C)OC.C1CCC(CC1)N
Molecular Formula: C30H45N5O7S
Molecular Weight: 619.8 g/mol

Z-Arg(Mtr)-OH.CHA

CAS No.: 80745-09-1

Cat. No.: VC21543003

Molecular Formula: C30H45N5O7S

Molecular Weight: 619.8 g/mol

* For research use only. Not for human or veterinary use.

Z-Arg(Mtr)-OH.CHA - 80745-09-1

Specification

CAS No. 80745-09-1
Molecular Formula C30H45N5O7S
Molecular Weight 619.8 g/mol
IUPAC Name (2S)-5-[[amino-[(4-methoxy-2,3,6-trimethylphenyl)sulfonylamino]methylidene]amino]-2-(phenylmethoxycarbonylamino)pentanoic acid;cyclohexanamine
Standard InChI InChI=1S/C24H32N4O7S.C6H13N/c1-15-13-20(34-4)16(2)17(3)21(15)36(32,33)28-23(25)26-12-8-11-19(22(29)30)27-24(31)35-14-18-9-6-5-7-10-18;7-6-4-2-1-3-5-6/h5-7,9-10,13,19H,8,11-12,14H2,1-4H3,(H,27,31)(H,29,30)(H3,25,26,28);6H,1-5,7H2/t19-;/m0./s1
Standard InChI Key MDRGEGBEEQDQPG-FYZYNONXSA-N
Isomeric SMILES CC1=CC(=C(C(=C1S(=O)(=O)NC(=NCCC[C@@H](C(=O)O)NC(=O)OCC2=CC=CC=C2)N)C)C)OC.C1CCC(CC1)N
SMILES CC1=CC(=C(C(=C1S(=O)(=O)NC(=NCCCC(C(=O)O)NC(=O)OCC2=CC=CC=C2)N)C)C)OC.C1CCC(CC1)N
Canonical SMILES CC1=CC(=C(C(=C1S(=O)(=O)NC(=NCCCC(C(=O)O)NC(=O)OCC2=CC=CC=C2)N)C)C)OC.C1CCC(CC1)N

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